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Introduction: A Synthetic Probe for a Potent
Antifungal

Heronamide C is a polyene macrolactam with significant antifungal properties, though its
precise mode of action remains an area of active investigation.[1][2][3] To better understand the
structure-activity relationship and the molecular mechanisms of this natural product,
researchers have designed and synthesized analogs. 16,17-Dihydroheronamide C is a key
synthetic analog, created as a molecular probe.[4][5][6][7] This molecule was specifically
designed to lack the C16-C17 olefin present in the parent compound, Heronamide C.[4] This
modification is significant as the C16-C17 double bond is involved in the conversion of
Heronamide C to its derivatives, Heronamide A and B, under aerobic/thermal and
photochemical conditions, respectively.[2][4] By removing this reactive site, a more stable
probe is created to study the interactions of the heronamide scaffold with its biological targets.

[4]

The "elucidation” of 16,17-Dihydroheronamide C's structure is therefore not a process of
discovery from a natural source, but rather a confirmation of a structure built through a
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deliberate and highly controlled total synthesis. This guide details the synthetic strategy and the
spectroscopic data used to verify the final structure.

Synthetic Strategy and Workflow

The synthesis of 16,17-Dihydroheronamide C was achieved through a modular strategy,
involving the preparation of two key fragments, a C1-C13 unit and a C14-C27 unit, which were
later coupled and cyclized.[4]
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Synthetic workflow for 16,17-Dihydroheronamide C.
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The synthesis can be broken down into the following key stages:
¢ Synthesis of the C1-C13 Fragment: This fragment was prepared from L-ribose.[4]

o Synthesis of the C14-C27 Fragment: The synthesis of this unit started from a chiral
enyneamine and utilized a regioselective borylcupuration/protonation sequence.[4]

o Fragment Coupling: The two fragments were joined using a Stille coupling reaction.[4]

o Macrolactamization and Deprotection: Following the coupling, the linear precursor underwent
deprotection and macrolactamization to form the 20-membered ring, followed by a final
deprotection of the TES (triethylsilyl) groups to yield 16,17-Dihydroheronamide C.[4]

Structural Confirmation Data

The structure of the synthesized 16,17-Dihydroheronamide C was confirmed using standard
spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS). While a full dataset is often found in supplementary materials of
publications, the key reported values confirm the successful synthesis.

Mass Spectrometry Data

High-resolution mass spectrometry (HRMS) provides a highly accurate mass measurement,
which is used to confirm the elemental composition of the molecule.

lon Calculated m/z Found m/z Technique

678.4732 (for
[M+H]*+ _ 678.4719 ESI
Ca1HesO3NSi2)

This data corresponds to the TES-protected precursor of 16,17-Dihydroheronamide C, as
reported in the synthesis of the related ent-Heronamide C.[8]

13C NMR Spectroscopic Data

The 13C NMR spectrum provides information on the carbon framework of the molecule. The
chemical shifts are indicative of the electronic environment of each carbon atom.
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Chemical Shift (d) in ppm

Assignment (Functional Group)

162.1 Amide Carbonyl (C=0)
142.9-124.1 Olefinic Carbons (C=C)

74.6,71.3 Carbons attached to Oxygen (C-O)
49.7 -12.0 Aliphatic Carbons (C-C, C-N)

6.6, 6.5 Silyl Ether Carbons (Si-C)

Note: This data is for the TES-protected precursor, measured in pyridine-ds. The specific

assignment of each peak requires detailed 2D NMR analysis.[8]

Experimental Protocols

The following are generalized protocols based on the synthetic procedures described for 16,17-

Dihydroheronamide C and its analogs.[4][8]

Stille Coupling

¢ Objective: To couple the C1-C13 vinyl stannane fragment with the C14-C27 vinyl iodide

fragment.

e Procedure: To a solution of the C14-C27 fragment (1.0 equiv.) in a suitable solvent (e.g.,

DMF or THF) is added the C1-C13 fragment (approx. 1.2 equiv.). A palladium catalyst, such

as Pd(PPhs)s or Pdzdbas, and a ligand (e.g., AsPhs) are added, along with a copper(l) salt

(e.g., Cul). The reaction mixture is stirred at room temperature until completion, as monitored

by TLC. The product is then isolated and purified using column chromatography.

Macrolactamization

¢ Objective: To form the 20-membered macrolactam ring from the linear precursor.

e Procedure: The linear amino-acid precursor is dissolved in a non-polar solvent (e.g., CH2Cl2)

at a high dilution to favor intramolecular cyclization. A coupling reagent, such as HATU (1-

[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid

hexafluorophosphate), and a non-nucleophilic base, like DBU (1,8-Diazabicyclo[5.4.0]lundec-
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7-ene), are added. The reaction is stirred at room temperature. Upon completion, the solvent
is removed, and the macrocycle is purified by chromatography.

TES Deprotection

o Objective: To remove the triethylsilyl (TES) protecting groups from the hydroxyl
functionalities.

e Procedure: The TES-protected macrolactam is dissolved in an appropriate solvent like THF.
A fluoride source, such as TBAF (tetrabutylammonium fluoride), is added at 0 °C. The
reaction is monitored by TLC. Once the starting material is consumed, the reaction is
guenched with a buffer solution (e.g., pH 6.8 phosphate buffer) and extracted with an organic
solvent (e.g., EtOAc). The combined organic layers are dried, concentrated, and the final
product is purified by silica gel column chromatography.[4][8]

Final Confirmed Structure

The culmination of the synthetic effort and spectroscopic confirmation provides the definitive
structure of 16,17-Dihydroheronamide C.

16,17-Dihydroheronamide C

Click to download full resolution via product page

Chemical structure of 16,17-Dihydroheronamide C.

Note: A simplified placeholder is used for the chemical structure diagram due to the complexity
of rendering a detailed chemical structure directly in DOT language. The structure is
characterized by a 20-membered macrolactam ring with a polyene chain, where the C16-C17
double bond of the parent Heronamide C has been saturated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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